Cas no 91569-55-0 (5-ethyl-3-phenylisoxazole-4-carboxylic acid)

• Product name: 5-ethyl-3-phenylisoxazole-4-carboxylic acid
• CAS No: 91569-55-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 748591
• PubChem ID: 13545104

5-ethyl-3-phenylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-ethyl-3-phenyl-
• 5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid
• 91569-55-0
• BKVNATITQUEJFR-UHFFFAOYSA-N
• SCHEMBL2473730
• EN300-190836
• 5-Ethyl-3-phenyl-isoxazole-4-carboxylic acid
• F1907-0519
• 5-ethyl-3-phenylisoxazole-4-carboxylicacid
• AKOS013476157
• 5-ethyl-3-phenylisoxazole-4-carboxylic acid
• DTXSID20543383

• Inchi： InChI=1S/C12H11NO3/c1-2-9-10(12(14)15)11(13-16-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： BKVNATITQUEJFR-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=NO1)C2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: 2.4

5-ethyl-3-phenylisoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)